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Compound of Interest

Compound Name: 2-Bromo-3-chlorobenzoic acid

Cat. No.: B1265920 Get Quote

1. Introduction

2-Bromo-3-chlorobenzoic acid is a halogenated aromatic carboxylic acid commonly used as

an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Due to its chemical

structure, which includes bromine and chlorine, this compound and its associated waste are

classified as hazardous. Improper disposal can pose significant risks to human health and the

environment. This document provides comprehensive guidelines and protocols for the safe

handling, segregation, and disposal of 2-Bromo-3-chlorobenzoic acid waste generated in a

laboratory setting.

2. Chemical and Physical Properties

Understanding the properties of 2-Bromo-3-chlorobenzoic acid is fundamental to safe

handling and disposal.
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Property Value Source(s)

Chemical Formula C₇H₄BrClO₂ [1][2][3]

Molecular Weight 235.46 g/mol [2][3][4]

Appearance
White to pale yellow crystalline

solid
[2][4]

Melting Point 143-146 °C [5]

Boiling Point 336.3 ± 27.0 °C (Predicted) [2]

Solubility

Readily soluble in organic

solvents like ethanol and

dichloromethane.

[2]

3. Hazard Identification and Safety

2-Bromo-3-chlorobenzoic acid is classified as a hazardous substance. Adherence to safety

warnings is critical.

Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed P301 + P312

Skin Irritation (Category 2) H315: Causes skin irritation P280, P302 + P352

Serious Eye Irritation

(Category 2/2A)

H319: Causes serious eye

irritation
P280, P305 + P351 + P338

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation
P261, P304 + P340

Sources:[4][5][6][7]
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Protocol 1: Required Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure.

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

appropriate government standards.[6][8]

Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use and disposed of after contamination in accordance with

laboratory practices.[7]

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashing, a chemically resistant apron or full-body suit should be worn.[6]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[7]

[8] If dust generation is unavoidable, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[7][9]

Protocol 2: Emergency Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Ensure the spill area is well-ventilated. Evacuate non-essential

personnel from the immediate area.[6]

Don PPE: Before cleaning, don the full PPE as described in Protocol 1.

Contain Spill: Prevent the spread of the solid material. Avoid creating dust.[6]

Clean-Up: Gently sweep or scoop up the spilled solid.[4][6] Place the material into a suitable,

labeled, and sealed container for hazardous waste disposal.[6][9]

Decontaminate: Clean the spill area with soap and water.[8]

Dispose of Materials: All materials used for cleanup (e.g., contaminated gloves, wipes) must

be placed in the designated hazardous waste container.
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Protocol 3: Waste Classification and Segregation

Proper classification is mandatory for compliant disposal. 2-Bromo-3-chlorobenzoic acid
waste is a halogenated organic solid.

Waste Type Description Disposal Container

Solid Waste

Unused or expired 2-Bromo-3-

chlorobenzoic acid, reaction

byproducts, contaminated

consumables (e.g., weigh

boats, filter paper).

Labeled, sealed, and

compatible container for

Halogenated Organic Solid

Waste.[10][11]

Contaminated Solvents

Solvents used to dissolve the

compound or clean

contaminated glassware.

Labeled, sealed, and

compatible container for

Halogenated Liquid Waste.[10]

[11]

Contaminated PPE
Used gloves, disposable lab

coats, etc.

Place in a designated

container for solid chemical

waste.

Protocol 4: Sample Experimental Protocol Generating Waste

This hypothetical protocol illustrates a typical scenario where 2-Bromo-3-chlorobenzoic acid
waste is generated.

Objective: Synthesis of a fictional pharmaceutical intermediate via a Suzuki coupling reaction

using 2-Bromo-3-chlorobenzoic acid as a starting material.

Reaction Setup: In a chemical fume hood, add 2-Bromo-3-chlorobenzoic acid, a boronic

acid derivative, a palladium catalyst, and a base to a suitable solvent (e.g., dioxane/water).

Reaction: Heat the mixture under an inert atmosphere for several hours.

Work-up: After cooling, quench the reaction with an aqueous solution. Extract the product

with an organic solvent (e.g., ethyl acetate).
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Purification: Purify the crude product using column chromatography.

Waste Generation and Segregation:

Solid Waste: Any unreacted 2-Bromo-3-chlorobenzoic acid and contaminated silica gel

from chromatography should be disposed of as Halogenated Organic Solid Waste.

Liquid Waste: The aqueous layer from the work-up and the solvent fractions from

chromatography should be collected as Halogenated Liquid Waste. Do not pour down the

drain.[6]

Contaminated Materials: Used pipette tips, filter papers, and gloves should be collected as

solid chemical waste.

Protocol 5: Final Disposal Procedure

On-site chemical treatment or neutralization of halogenated aromatic acids is not

recommended for laboratory personnel due to the potential for hazardous reactions and

byproducts. The standard and required procedure is disposal through a licensed professional

service.[9]

Container Management: Ensure all waste containers are properly sealed, clearly labeled with

their contents, and stored in a designated, well-ventilated, and secure satellite accumulation

area.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.

Documentation: Maintain accurate records of the waste generated, including its composition

and quantity, as required by local and national regulations.

Licensed Disposal: The EHS department will ensure the waste is transported to an approved

waste disposal plant for incineration in a chemical incinerator equipped with a scrubber or

other appropriate treatment.[6][8]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromo-3-chlorobenzoic acid waste.

Disposal Workflow for 2-Bromo-3-chlorobenzoic Acid Waste

Preparation & Handling

Waste Segregation

Storage & Disposal

Emergency Protocol

Identify Waste:
2-Bromo-3-chlorobenzoic acid

Wear Required PPE
(Goggles, Gloves, Lab Coat)

Is waste solid or liquid?

Collect in Container:
'Halogenated Organic SOLID Waste'

  Solid  

Collect in Container:
'Halogenated LIQUID Waste'

  Liquid  

Seal and Label Container
(Contents, Date, Hazards)

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup

Final Disposal by
Licensed Waste Company

Spill Occurs

Follow Spill Management Protocol
(Protocol 2)

Collect Spill Debris as
Halogenated Solid Waste
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Click to download full resolution via product page

Caption: Decision workflow for handling and disposing of 2-Bromo-3-chlorobenzoic acid
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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